Cas no 2680665-87-4 (3-Iodo-2-(2,2,2-trifluoroacetamido)-5-(trifluoromethyl)benzoic acid)

• Product Name: 3-Iodo-2-(2,2,2-trifluoroacetamido)-5-(trifluoromethyl)benzoic acid
• CAS No: 2680665-87-4
• MF: C₁₀H₄F₆INO₃
• MW: 427.038556098938
• CID: 5621910
• PubChem ID: 165921604
• Update Time: 2025-10-28

3-Iodo-2-(2,2,2-trifluoroacetamido)-5-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-iodo-2-(2,2,2-trifluoroacetamido)-5-(trifluoromethyl)benzoic acid
• EN300-28304084
• 2680665-87-4
• 3-Iodo-2-(2,2,2-trifluoroacetamido)-5-(trifluoromethyl)benzoic acid

• Inchi： 1S/C10H4F6INO3/c11-9(12,13)3-1-4(7(19)20)6(5(17)2-3)18-8(21)10(14,15)16/h1-2H,(H,18,21)(H,19,20)
• InChI Key： ZEQMKXJXIYFPPU-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)(F)F)=CC(C(=O)O)=C1NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 426.91401g/mol
• Monoisotopic Mass: 426.91401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-Iodo-2-(2,2,2-trifluoroacetamido)-5-(trifluoromethyl)benzoic acid

3-Iodo-2-(2,2,2-trifluoroacetamido)-5-(trifluoromethyl)benzoic Acid: A Comprehensive Overview

The compound 3-Iodo-2-(2,2,2-trifluoroacetamido)-5-(trifluoromethyl)benzoic acid, identified by the CAS number 1179718-87-4, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes an iodo group at position 3, a trifluoroacetamido group at position 2, and a trifluoromethyl group at position 5 on a benzoic acid backbone. The presence of these substituents imparts distinctive chemical and biological properties to the molecule.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and development. The trifluoroacetamido and trifluoromethyl groups in this compound are known to enhance stability, lipophilicity, and bioavailability. These properties make it a promising candidate for use in pharmaceutical applications, particularly in the design of drugs targeting specific biological pathways or receptors.

The synthesis of 3-Iodo-2-(2,2,2-trifluoroacetamido)-5-(trifluoromethyl)benzoic acid involves a series of carefully controlled reactions. Researchers have employed methods such as Friedel-Crafts acylation and nucleophilic substitution to introduce the various substituents onto the benzoic acid framework. The use of iodine as a substituent is particularly advantageous due to its high electrophilicity and ability to facilitate further functionalization through coupling reactions.

In terms of applications, this compound has shown potential in the field of medicinal chemistry. Its structure suggests that it could serve as a lead compound for developing new drugs targeting diseases such as cancer or inflammation. For instance, the trifluoromethyl group is known to enhance the binding affinity of molecules to certain enzymes or receptors, making it a valuable component in drug design.

Moreover, the presence of multiple fluorinated groups makes this compound an interesting subject for studying fluorine's role in molecular interactions. Fluorinated compounds are increasingly being explored for their ability to modulate pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). Understanding these properties is crucial for optimizing drug candidates and ensuring their efficacy and safety.

Recent advancements in computational chemistry have also enabled researchers to predict the behavior of this compound under various conditions. Molecular modeling studies have provided insights into its potential interactions with biological targets, helping to guide experimental efforts. These computational approaches are essential for accelerating the drug discovery process and reducing costs associated with trial-and-error experimentation.

In conclusion, 3-Iodo-2-(2,2,2-trifluoroacetamido)-5-(trifluoromethyl)benzoic acid represents a cutting-edge molecule with diverse applications in chemistry and pharmacology. Its unique structure and functional groups make it a valuable tool for researchers aiming to develop innovative solutions in these fields. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in scientific advancements.